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Executive Summary
Sophoraflavanone H is a prenylated flavanone, a class of natural products known for their

diverse biological activities. First identified from the roots of Sophora moorcroftiana, this

compound has also been found in Sophora flavescens. Its complex structure, featuring a

flavanone core with a resveratrol moiety, has attracted interest in the scientific community,

particularly for its potential pharmacological applications, including antitumor, antimicrobial, and

anti-HIV activities. This technical guide provides a comprehensive overview of the natural

sources, discovery, and characterization of Sophoraflavanone H, including detailed

experimental protocols and spectroscopic data.

Discovery and Natural Sources
Sophoraflavanone H was first reported as a novel natural product isolated from the roots of

Sophora moorcroftiana, a plant species belonging to the Leguminosae family.[1] Subsequent

phytochemical investigations have also identified its presence in the roots of Sophora

flavescens Ait.[2][3][4] These two plant species remain the primary known natural sources of

this compound.

Table 1: Natural Sources of Sophoraflavanone H
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Plant Species Family Plant Part

Sophora moorcroftiana Leguminosae Roots

Sophora flavescens Ait. Leguminosae Roots

Quantitative data on the yield of Sophoraflavanone H from these natural sources is not

extensively reported in the available literature, which often focuses on the isolation and

structural elucidation of a variety of compounds from a single extraction. However, the yield of

total prenylated flavonoids from Sophora flavescens has been reported to be around 7.38 mg/g

under optimal ultrasound-assisted ionic liquid extraction conditions.[5][6]

Experimental Protocols
The isolation and purification of Sophoraflavanone H from its natural sources involve multi-

step extraction and chromatographic techniques. While a specific, detailed protocol for

Sophoraflavanone H is not available in a single source, a general methodology can be

compiled from various studies on the isolation of prenylated flavonoids from Sophora species.

General Extraction of Total Flavonoids from Sophora
species
A common initial step is the extraction of total flavonoids from the dried and powdered plant

material (roots).

Protocol:

The air-dried and crushed roots (e.g., 20 kg) are extracted with 95% aqueous ethanol at

room temperature for 24 hours (repeated three times).

The ethanol extracts are combined and concentrated under reduced pressure to yield a

residue.

The residue is suspended in water and then partitioned with ethyl acetate (repeated three

times).

The ethyl acetate phase is concentrated to yield a crude flavonoid extract.[7]
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This crude extract can be further enriched using macroporous resin column

chromatography.

Chromatographic Purification of Sophoraflavanone H
The enriched flavonoid extract is then subjected to a series of chromatographic separations to

isolate Sophoraflavanone H.

Protocol:

Silica Gel Column Chromatography: The crude extract is loaded onto a silica gel column

and eluted with a gradient of petroleum ether and acetone. The fractions are collected and

monitored by thin-layer chromatography (TLC).

Preparative Thin-Layer Chromatography (pTLC): Fractions containing compounds with

similar polarity to Sophoraflavanone H are further purified using pTLC with a suitable

solvent system (e.g., petroleum ether:acetone, 3:1).

High-Performance Liquid Chromatography (HPLC): Final purification is often achieved

using preparative or semi-preparative HPLC on a C18 column with a mobile phase

gradient of methanol and water.

Workflow for the Isolation of Sophoraflavanone H

Dried Roots of
Sophora moorcroftiana or S. flavescens

Solvent Extraction
(e.g., 95% Ethanol)

Liquid-Liquid Partition
(e.g., Ethyl Acetate/Water)

Crude Flavonoid
Extract

Silica Gel Column
Chromatography Collected Fractions Preparative TLC Preparative HPLC Pure Sophoraflavanone H
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Caption: General workflow for the isolation of Sophoraflavanone H.

Structural Characterization
The structure of Sophoraflavanone H was elucidated using a combination of spectroscopic

techniques. Its absolute configuration was later confirmed through total synthesis.

Table 2: Spectroscopic Data for Sophoraflavanone H
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Technique Key Data

¹H-NMR

Signals corresponding to the flavanone and

resveratrol moieties, including aromatic protons

and methine protons of the dihydrobenzofuran

ring.

¹³C-NMR
Resonances confirming the carbon skeleton of

the flavonostilbene structure.

Mass Spec.
Molecular ion peak consistent with the chemical

formula C₃₄H₃₀O₉.

The total synthesis of Sophoraflavanone H has been achieved, which not only confirmed its

structure but also allowed for the unambiguous determination of its absolute configuration

through X-ray crystallographic analysis of synthetic intermediates.[8]

Biological Activity and Potential Signaling Pathways
Preliminary studies have indicated that Sophoraflavanone H exhibits a range of biological

activities, including tumor-specific cytotoxicity, antimicrobial effects, and anti-HIV activity. The

specific molecular mechanisms and signaling pathways through which Sophoraflavanone H
exerts these effects are still under investigation.

However, studies on the structurally similar compound, Sophoraflavanone G, may provide

insights into the potential mechanisms of action for Sophoraflavanone H. Sophoraflavanone G

has been shown to modulate several key signaling pathways involved in inflammation and

cancer.

Potential Signaling Pathways Modulated by Structurally Related Compounds
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Caption: Potential signaling pathways that may be modulated by Sophoraflavanone H.

It is important to note that these pathways have been primarily associated with

Sophoraflavanone G, and further research is required to confirm the specific molecular targets

and mechanisms of action of Sophoraflavanone H.

Conclusion
Sophoraflavanone H is a promising natural product with a unique chemical structure and

interesting preliminary biological activities. Its discovery from Sophora moorcroftiana and

Sophora flavescens highlights the rich chemical diversity of the Sophora genus. While general

protocols for its isolation have been established, further research is needed to optimize

extraction and purification methods to obtain higher yields for detailed pharmacological studies.

Elucidating the specific signaling pathways modulated by Sophoraflavanone H will be crucial

for understanding its mechanism of action and for the potential development of this compound

into a therapeutic agent. This technical guide provides a foundational resource for researchers

and drug development professionals interested in exploring the potential of Sophoraflavanone
H.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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